Cas no 877635-54-6 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate
• CAS No: 877635-54-6
• MF: C₂₁H₂₀N₂O₅S
• MW: 412.458904266357
• CID: 6364256
• PubChem ID: 7217883
• Update Time: 2025-07-15

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate
• Benzoic acid, 2-ethoxy-, 6-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• 877635-54-6
• SR-01000020326
• AKOS024654711
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate
• SR-01000020326-1
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate
• F2510-0033

• Inchi： 1S/C21H20N2O5S/c1-4-26-18-8-6-5-7-16(18)20(25)28-19-11-27-15(10-17(19)24)12-29-21-22-13(2)9-14(3)23-21/h5-11H,4,12H2,1-3H3
• InChI Key： KNTSFIVEDJMHJJ-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 412.10929292g/mol
• Monoisotopic Mass: 412.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 608.0±55.0 °C(Predicted)
• pka: 1.82±0.50(Predicted)

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate

Introduction to Compound with CAS No. 877635-54-6 and Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate

The compound with the CAS number 877635-54-6 and the product name 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The structural framework of this compound incorporates a pyran ring system linked to a pyrimidine moiety, which is further functionalized with an ethoxybenzoate group. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The pyrimidine core is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs targeting various biological pathways. Pyrimidines are heterocyclic aromatic compounds that mimic nucleic acid bases, making them inherently relevant to processes such as DNA and RNA synthesis. The presence of a dimethylpyrimidin-2-yl substituent in this compound suggests potential interactions with enzymes or receptors involved in cellular signaling and metabolic pathways. This particular modification can influence the compound's binding affinity and selectivity, which are critical factors in drug design.

The sulfanylmethyl group attached to the pyrimidine ring introduces a polar and potentially reactive moiety. Sulfur-containing compounds are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfanyl group can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. Additionally, sulfur atoms can act as electrophilic centers, facilitating further chemical modifications or biological transformations.

The 4H-pyran-3-yl moiety contributes to the compound's overall rigidity and stability, while also providing a platform for additional functionalization. Pyran derivatives are known for their stability under various conditions and their ability to engage in multiple hydrogen bonding interactions with biological targets. The 4-oxo group within the pyran ring further enhances the compound's reactivity and potential for biological activity.

The terminal 2-ethoxybenzoate group adds another layer of functionality to the molecule. Ethoxybenzoate derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and antioxidant effects. The ethoxy group can influence the compound's metabolic pathways and interactions with cytochrome P450 enzymes, which are crucial in drug metabolism.

Recent research has highlighted the importance of multi-targeted drug design, where compounds are engineered to interact with multiple biological targets simultaneously. This approach can lead to more effective therapeutic outcomes by addressing multiple aspects of a disease process. The compound described here exhibits several features that make it a promising candidate for multi-targeted drug development. Its combination of a pyrimidine core, sulfanylmethyl substituent, pyran ring system, and ethoxybenzoate group suggests potential interactions with enzymes such as kinases, phosphodiesterases, and other therapeutic targets.

Moreover, advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental assays. Molecular docking studies have been particularly useful in evaluating how this compound might interact with various biological targets. Preliminary simulations indicate that the sulfanylmethyl group could bind effectively to active sites on enzymes involved in cellular signaling pathways, while the ethoxybenzoate moiety may interact with receptors mediating inflammation.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. The unique structural features of this molecule make it an excellent tool for studying enzyme mechanisms and identifying new drug targets. Researchers have utilized this compound in assays designed to probe the activity of enzymes such as kinases and phosphatases, which play critical roles in numerous disease processes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key transformations. The successful synthesis of this complex molecule underscores the growing capabilities of synthetic chemists in creating intricate molecular architectures.

Future studies are planned to further explore the pharmacological properties of this compound. In vitro assays will be conducted to evaluate its activity against various therapeutic targets, while animal models will be used to assess its efficacy and safety profiles. Additionally, efforts are underway to develop analogs of this compound with improved pharmacokinetic properties.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how advancements in each of these fields can contribute to the discovery of new treatments for human diseases.